Cas no 1159511-21-3 (1-(1H-indazol-4-yl)ethan-1-one)

• Product Name: 1-(1H-indazol-4-yl)ethan-1-one
• CAS No: 1159511-21-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD11869762
• CID: 1011096
• PubChem ID: 44119222
• Update Time: 2025-05-28

1-(1H-indazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Indazol-4-yl)ethanone
• 4-Acetyl-1H-indazole
• 1-(1H-Indazol-4-yl)ethan-1-one
• 1-(1H-Indazol-4-yl)-ethanone
• FCH921779
• RP02123
• PB20661
• OR30884
• ETHANONE, 1-(1H-INDAZOL-4-YL)-
• AX8167796
• Y5206
• A19615
• DB-024539
• 1159511-21-3
• DTXSID60657110
• CS-0044884
• PS-4801
• 1-(1H-Indazol-4-yl)ethan-1-one, 4-Ethanoyl-1H-indazole
• W-204864
• AKOS006346262
• MFCD11869762
• EN300-3031457
• J-502851
• P11258
• Z1201626019
• 1-(1H-indazol-4-yl)ethan-1-one

• MDL： MFCD11869762
• Inchi： 1S/C9H8N2O/c1-6(12)7-3-2-4-9-8(7)5-10-11-9/h2-5H,1H3,(H,10,11)
• InChI Key： KNEPJECVXQDROO-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC2=C1C=NN2

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.2

Experimental Properties

• Boiling Point: 348.8°C at 760 mmHg
• PSA: 45.75000
• LogP: 1.76550

1-(1H-indazol-4-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles